Cas no 71153-70-3 (Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-)
71153-70-3 structure
Product Name:Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
CAS No:71153-70-3
MF:C11H12OS
MW:192.277381896973
CID:531056
PubChem ID:13257395
Update Time:2025-04-19
Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
- 1-(3,4-dihydro-2H-thiochromen-6-yl)ethanone
- DTXSID60532473
- 71153-70-3
- DUKBBJXWVAXOQT-UHFFFAOYSA-N
- 1-(3,4-Dihydro-2H-1-benzothiopyran-6-yl)ethanone
- 1-(3,4-Dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one
- SCHEMBL4694745
-
- Inchi: 1S/C11H12OS/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h4-5,7H,2-3,6H2,1H3
- InChI Key: DUKBBJXWVAXOQT-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C(C)=O)=CC=2CCC1
Computed Properties
- Exact Mass: 192.06088618g/mol
- Monoisotopic Mass: 192.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4Ų
Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
71153-70-3 (Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-) Related Products
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